Cas no 40733-27-5 (3'-O-(TBDMS)Thymidine)

3'-O-(TBDMS)Thymidine is a protected nucleoside derivative where the 3'-hydroxyl group of thymidine is shielded by a tert-butyldimethylsilyl (TBDMS) group. This modification enhances stability and selectivity during oligonucleotide synthesis, particularly in solid-phase applications. The TBDMS group serves as a robust protecting moiety, preventing unwanted side reactions while allowing controlled deprotection under mild conditions. This compound is widely utilized in the synthesis of DNA and RNA analogs, offering high compatibility with phosphoramidite chemistry. Its precise protection strategy ensures efficient coupling and minimal interference with other functional groups, making it a valuable intermediate in nucleic acid research and therapeutic development.

3'-O-(TBDMS)Thymidine structure

Product Name:3'-O-(TBDMS)Thymidine

CAS No:40733-27-5

MF:C₁₆H₂₈N₂O₅Si

MW:356.48942565918

MDL:MFCD01631040

CID:843494

PubChem ID:453844

Update Time:2025-06-08

3'-O-(TBDMS)Thymidine Chemical and Physical Properties

Names and Identifiers

- 3'-O-(T-BUTYLDIMETHYLSILYL)THYMIDINE
- 1-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 3’-O-(T-BUTYLDIMETHYLSILYL)THYMIDINE
- 3'-DiTBSRiboT
- TBS-T
- Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
- 1-((2R,4S,5R)-4-((tert-butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 3'-O-t-Butyldimethylsilyl thymidine
- 3'-O-(tert-butyldimethylsilyl)thymidine
- 3'-O-(TBDMS)THYMIDINE
- QAPSNMNOIOSXSQ-YNEHKIRRSA-N
- 3'-O-t-butyldimethylsilylthymidine
- 3'-O-t-BulyldiMethylsilyl thyMidine
- DS-12409
- 1-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- SCHEMBL733403
- 3'-(t-Butyldimethylsilyl)erythrofuranosylthymine
- 3??-O-t-Bulyldimethylsilyl thymidine
- MFCD01631040
- 3'-O-TBDMS-dT
- 3'--O--(tert-butyldimethylsilyl) thymidine
- DA-69999
- AKOS027340014
- BP-58635
- F12948
- 3'-O-[(1,1-dimethylethyl)dimethylsilyl]thymidine
- DTXSID60332379
- CHEMBL3142420
- 40733-27-5
- 3'-O-[tert-Butyl(dimethyl)silyl]thymidine
- BP-21511
- 3'-O-(t-butyldimethylsilyl)-thymidine
- 3'-O-(tert-butyldimethylsilyl) thymidine
- 3'-O-(TBDMS)Thymidine
- MDL： MFCD01631040
- Inchi： 1S/C16H28N2O5Si/c1-10-8-18(15(21)17-14(10)20)13-7-11(12(9-19)22-13)23-24(5,6)16(2,3)4/h8,11-13,19H,7,9H2,1-6H3,(H,17,20,21)
- InChI Key： QAPSNMNOIOSXSQ-UHFFFAOYSA-N
- SMILES： CC1C(=O)NC(=O)N(C2OC(CO)C(O[Si](C(C)(C)C)(C)C)C2)C=1

Computed Properties

Exact Mass: 356.17700
Monoisotopic Mass: 356.17674853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 555
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.1

Experimental Properties

Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 118-120 ºC
Solubility: Very slightly soluble (0.15 g/l) (25 º C),
PSA: 93.55000
LogP: 1.51520

3'-O-(TBDMS)Thymidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089004659-1g	1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	40733-27-5	97%	1g	$297.92	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD088-200mg	3'-O-(TBDMS)Thymidine	40733-27-5	97%	200mg	491.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AD088-50mg	3'-O-(TBDMS)Thymidine	40733-27-5	97%	50mg	192.0CNY	2021-07-12
TRC	T296278-5mg	3'-O-(TBDMS)Thymidine	40733-27-5		5mg	$ 50.00	2022-06-02
TRC	T296278-10mg	3'-O-(TBDMS)Thymidine	40733-27-5		10mg	$ 65.00	2022-06-02
TRC	T296278-50mg	3'-O-(TBDMS)Thymidine	40733-27-5		50mg	$ 95.00	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X17735-250mg	1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	40733-27-5	97%	250mg	¥261.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X17735-100mg	1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	40733-27-5	97%	100mg	¥200.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X17735-1g	1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	40733-27-5	97%	1g	¥396.0	2024-07-18
Ambeed	A294505-50mg	1-((2R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	40733-27-5	97%	50mg	$37.00	2022-04-01